Cas no 56377-63-0 (2-butenoic Acid, 2-methyl-, 2,3,3a,4,5,6,9,11a-octahydro-6,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl Ester, [3ar-[3ar*,4s*(z),6r*,7e,9s*,10z,11ar*]]-)

• Product Name: 2-butenoic Acid, 2-methyl-, 2,3,3a,4,5,6,9,11a-octahydro-6,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl Ester, [3ar-[3ar*,4s*(z),6r*,7e,9s*,10z,11ar*]]-
• CAS No: 56377-63-0
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 945289
• PubChem ID: 5458725
• Update Time: 2025-04-19

2-butenoic Acid, 2-methyl-, 2,3,3a,4,5,6,9,11a-octahydro-6,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl Ester, [3ar-[3ar*,4s*(z),6r*,7e,9s*,10z,11ar*]]- Chemical and Physical Properties

Names and Identifiers

• 2-butenoic Acid, 2-methyl-, 2,3,3a,4,5,6,9,11a-octahydro-6,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl Ester, [3ar-[3ar*,4s*(z),6r*,7e,9s*,10z,11ar*]]-
• NSC329692
• 56377-63-0
• Deoxytifruticin

• Inchi： 1S/C20H26O6/c1-6-11(2)18(22)26-16-10-20(5,24)8-7-14(21)12(3)9-15-17(16)13(4)19(23)25-15/h6-9,14-17,21,24H,4,10H2,1-3,5H3/b8-7+,11-6-,12-9-/t14-,15+,16+,17-,20-/m0/s1
• InChI Key： QUQPZVOBOIBITF-FYGHCHNPSA-N
• SMILES： O1C(C(=C)[C@H]2[C@H]1C=C(C)[C@H](C=C[C@@](C)(C[C@H]2OC(/C(=C\C)/C)=O)O)O)=O |t:7,11|

Computed Properties

• Exact Mass: 362.17298
• Monoisotopic Mass: 362.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.21
• Boiling Point: 558.7°C at 760 mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.557
• PSA: 93.06
• LogP: 1.98030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives